Cas no 175202-47-8 (4-(Isopropylsulphonyl)thiophene-2-carbonyl chloride)

• Product Name: 4-(Isopropylsulphonyl)thiophene-2-carbonyl chloride
• CAS No: 175202-47-8
• MF: C₈H₉ClO₃S₂
• MW: 252.738259077072
• CID: 906288
• PubChem ID: 53426406
• Update Time: 2025-04-19

4-(Isopropylsulphonyl)thiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Isopropylsulphonyl)thiophene-2-carbonyl chloride
• 4-propan-2-ylsulfonylthiophene-2-carbonyl chloride
• 175202-47-8
• 4-(Propane-2-sulfonyl)thiophene-2-carbonyl chloride
• DTXSID40699210

• Inchi： 1S/C8H9ClO3S2/c1-5(2)14(11,12)6-3-7(8(9)10)13-4-6/h3-5H,1-2H3
• InChI Key： OMDAXENWBHEPIX-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CS1)S(C(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 251.96827
• Monoisotopic Mass: 251.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 51.21